Cas no 1213956-50-3 ((1S)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine)
(1S)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine is a chiral amine compound featuring a 2,2-difluorobenzodioxole moiety, which imparts unique electronic and steric properties. Its stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The difluorinated benzodioxole group enhances metabolic stability and lipophilicity, improving bioavailability in drug development. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in CNS-targeting agents due to its ability to cross the blood-brain barrier. Its rigid aromatic system and fluorine substitution contribute to strong binding affinity in receptor-ligand interactions. Suitable for use under controlled conditions, it requires handling in inert atmospheres due to its amine functionality.
1213956-50-3 structure
Product Name:(1S)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine
CAS No:1213956-50-3
MF:C10H11F2NO2
MW:215.19664978981
CID:5018184
Update Time:2025-05-20
(1S)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
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- (S)-1-(2,2-DIFLUOROBENZO[D][1,3]DIOXOL-4-YL)PROPAN-1-AMINE
- (1S)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine
-
- Inchi: 1S/C10H11F2NO2/c1-2-7(13)6-4-3-5-8-9(6)15-10(11,12)14-8/h3-5,7H,2,13H2,1H3/t7-/m0/s1
- InChI Key: ISJFILCRQRVAHY-ZETCQYMHSA-N
- SMILES: FC1(OC2=CC=CC(=C2O1)[C@H](CC)N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 238
- XLogP3: 2.3
- Topological Polar Surface Area: 44.5
(1S)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1761833-1g |
(s)-1-(2,2-Difluorobenzo[d][1,3]dioxol-4-yl)propan-1-amine |
1213956-50-3 | 98% | 1g |
¥9398.00 | 2024-08-09 |
(1S)-1-(2,2-Difluoro-1,3-benzodioxol-4-yl)propan-1-amine Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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